(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine

• Molecular Formula: C8H9BrClN
• Molecular Weight: 234.52 g/mol
• IUPAC Name: (1S)-1-(2-bromo-5-chlorophenyl)ethanamine
• InChI: InChI=1S/C8H9BrClN/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key: YWAIBVYCGUKECT-YFKPBYRVSA-N
• Isomeric SMILES: C[C@@H](C1=C(C=CC(=C1)Cl)Br)N
• Canonical SMILES: CC(C1=C(C=CC(=C1)Cl)Br)N

Description

(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine is a high-value chiral aryl ethanamine. This compound serves as a versatile synthetic intermediate and building block in organic chemistry and pharmaceutical research . The molecule features a benzene ring substituted with both bromo and chloro groups, offering distinct sites for further functionalization via metal-catalyzed cross-coupling reactions, a fundamental transformation in constructing complex molecules . The specific stereochemistry of the (S)-enantiomer is critical for studies in asymmetric synthesis and for investigating structure-activity relationships (SAR) in drug discovery . Compounds of this class are frequently explored in the development of bioactive molecules and are of significant interest in methodologies like deaminative halogenation, which transforms amines into valuable halides . This product is supplied as a powder. Researchers can leverage its chiral structure for developing targeted inhibitors and other pharmacologically active compounds . This product is For Research Use Only. It is not intended for diagnostic or therapeutic use, and it is strictly not for human consumption.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine typically involves the following steps:

Bromination: The starting material, 2-chloroaniline, undergoes bromination to introduce a bromine atom at the ortho position relative to the amine group.

Chlorination: The brominated intermediate is then subjected to chlorination to introduce a chlorine atom at the para position.

Reductive Amination: The final step involves reductive amination, where the bromochlorophenyl intermediate reacts with an appropriate amine source under reducing conditions to form the desired (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine.

Industrial Production Methods

Industrial production of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine may involve optimized reaction conditions, such as the use of specific catalysts, solvents, and temperature control to maximize yield and purity. Large-scale production may also incorporate continuous flow reactors and automated systems for efficient synthesis.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Nucleophiles such as sodium methoxide, sodium ethoxide, and Grignard reagents can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of imines, nitriles, or corresponding oxidized derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted phenylethylamine derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biological targets.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes, receptors, or ion channels. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses. The exact pathways and targets involved depend on the specific context of its application.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Key Structural Features and Analogues

The compound’s structural analogues can be categorized based on:

• Substituent positions (halogen, methyl, methoxy groups).
• Chirality (R vs. S enantiomers).
• Backbone modifications (e.g., ethanamine vs. cyclopropanamine).

Table 1: Comparison of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Aromatic Ring)	Enantiomer	Key Applications/Properties	Reference
(S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine	C₈H₁₀BrClN	234.53	2-Br, 5-Cl	S	Asymmetric synthesis, organocatalysis
(R)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine hydrochloride	C₈H₁₀BrCl₂N	270.98	2-Br, 5-Cl	R	Pharmaceutical intermediate
2-(4-Bromo-2,5-dimethoxyphenyl)ethan-1-amine hydrochloride	C₁₀H₁₄BrNO₂	280.13	4-Br, 2,5-(OCH₃)	Racemic	Serotonin receptor modulation
1-(2-Bromo-5-methylphenyl)ethan-1-amine	C₉H₁₂BrN	214.10	2-Br, 5-CH₃	Not specified	Building block for ligands
(S)-1-(4-Bromopyridin-2-yl)ethan-1-amine	C₇H₉BrN₂	201.07	Pyridine ring: 4-Br, 2-CH₂NH₂	S	Heterocyclic drug development

Substituent Effects on Physicochemical Properties

• Halogen Position : The 2-bromo-5-chloro substitution in the target compound enhances steric hindrance compared to 3-bromo or 4-bromo analogues (e.g., 1-(3-bromo-5-methoxyphenyl)ethan-1-amine, CAS: 1388085-74-2) . This hindrance impacts catalytic activity and binding affinity in receptor-ligand interactions.
• Electron-Withdrawing Groups : The 5-chloro substituent increases the electrophilicity of the aromatic ring, contrasting with methoxy-containing analogues (e.g., 2,5-dimethoxy derivatives) that donate electron density .

Q & A

Q. What are the recommended synthetic routes for (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine, and how can reaction conditions be optimized?

The synthesis typically involves multi-step strategies:

Halogenation : Introduce bromine and chlorine substituents onto a phenyl ring via electrophilic aromatic substitution, ensuring regioselectivity by using directing groups or temperature control .

Chiral amine formation : Employ asymmetric synthesis techniques, such as enzymatic resolution (e.g., ω-transaminases) or chiral auxiliaries, to achieve the (S)-enantiomer. Biphasic systems may mitigate product inhibition in enzymatic methods .

Purification : Use recrystallization or chiral chromatography (e.g., HPLC with cellulose-based columns) to enhance enantiomeric purity.

Q. How can the stereochemical configuration of (S)-1-(2-Bromo-5-chlorophenyl)ethan-1-amine be confirmed?

• X-ray crystallography : Resolve the absolute configuration using SHELXL for refinement. This method is gold-standard for chiral centers .
• Circular Dichroism (CD) : Compare experimental CD spectra with computational predictions.
• Chiral Derivatization : React with a chiral resolving agent (e.g., Mosher’s acid) and analyze via NMR or mass spectrometry.

Q. What spectroscopic methods are suitable for characterizing this compound?

• NMR : $^1$H and $^13$C NMR to confirm substituent positions and amine proton environment.
• HRMS : Validate molecular formula (C$_8$H$_8$BrClN).
• IR Spectroscopy : Identify amine N-H stretching (~3300 cm$^{-1}$) and aromatic C-Br/C-Cl vibrations.

Advanced Research Questions

Q. How do substituent positions (bromo at C2, chloro at C5) influence biological activity compared to analogs?

Substituent Position	Biological Activity Trend	Reference
2-Bromo, 5-chloro	Enhanced receptor binding
2-Fluoro, 5-bromo	Reduced metabolic stability
2-Bromo, 5-methyl	Increased steric hindrance

Key Insight : The electron-withdrawing bromo and chloro groups enhance electrophilic reactivity, potentially improving interactions with target proteins (e.g., enzymes or receptors).

Q. How can researchers resolve contradictions in crystallographic data for this compound?

• Data Validation : Use the R-factor and R-free metrics in SHELXL to assess refinement quality .
• Twinned Data Analysis : Apply SHELXL’s twin refinement tools if crystal twinning is suspected.
• Alternative Phasing : Combine multiple datasets (e.g., SAD/MAD) if initial phasing fails.

Q. What strategies mitigate racemization during storage or experimental use?

• Low-Temperature Storage : Store at -20°C in inert solvents (e.g., anhydrous DMSO).
• Acidic Conditions : Protonate the amine group to reduce nucleophilic susceptibility.
• Chiral Stability Assays : Monitor enantiomeric excess (ee) over time using chiral HPLC.

Methodological Challenges

Q. How to design SAR studies for derivatives of this compound?

• Core Modifications : Vary halogen substituents (e.g., F, I) and positions (ortho/meta/para).
• Amine Functionalization : Convert the primary amine to secondary/tertiary analogs or incorporate into heterocycles.
• In Silico Screening : Perform docking studies with targets (e.g., GPCRs) to prioritize synthetic targets.

Q. What analytical pitfalls arise in quantifying trace impurities?

• LC-MS Sensitivity : Use high-resolution MS to distinguish isotopic peaks (Br/Cl) from impurities.
• Column Selection : Employ reverse-phase columns with ion-pairing agents for polar amine separation.
• Validation : Follow ICH guidelines for LOD/LOQ determination in method development.